Cas no 139557-96-3 (Benzenemethanol, 2-iodo-5-methoxy-)

• Product Name: Benzenemethanol, 2-iodo-5-methoxy-
• CAS No: 139557-96-3
• MF: C₈H₉IO₂
• MW: 264.060334920883
• CID: 1274999
• PubChem ID: 11076301
• Update Time: 2025-10-29

Benzenemethanol, 2-iodo-5-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2-iodo-5-methoxy-
• SCHEMBL8824014
• (2-Iodo-5-methoxyphenyl)methanol
• EN300-23313363
• 139557-96-3

• Inchi： 1S/C8H9IO2/c1-11-7-2-3-8(9)6(4-7)5-10/h2-4,10H,5H2,1H3
• InChI Key： AYLPYLQTOJCHSH-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C=C1CO)OC

Computed Properties

• Exact Mass: 263.96427
• Monoisotopic Mass: 263.96473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46

Additional information on Benzenemethanol, 2-iodo-5-methoxy-

Comprehensive Overview of Benzenemethanol, 2-iodo-5-methoxy- (CAS No. 139557-96-3): Properties, Applications, and Research Insights

Benzenemethanol, 2-iodo-5-methoxy- (CAS No. 139557-96-3) is a specialized aromatic compound that has garnered significant attention in organic synthesis and pharmaceutical research. This iodinated derivative of benzenemethanol features a methoxy group at the 5-position, which enhances its reactivity and utility in cross-coupling reactions. Researchers often refer to it by its systematic name or the shorthand 2-iodo-5-methoxybenzyl alcohol, highlighting its structural uniqueness. The compound’s molecular formula, C₈H₉IO₂, reflects its hybrid aromatic-aliphatic character, making it a versatile intermediate in modern chemistry.

In recent years, the demand for iodinated aromatic compounds like Benzenemethanol, 2-iodo-5-methoxy- has surged due to their role in Suzuki-Miyaura coupling and Ullmann reactions. These reactions are pivotal in constructing complex molecules for agrochemicals, dyes, and pharmaceutical intermediates. A trending topic in organic chemistry forums is the compound’s potential in green chemistry applications, where its selective reactivity reduces waste generation. Users frequently search for "how to synthesize 2-iodo-5-methoxybenzyl alcohol" or "CAS 139557-96-3 solubility data," underscoring its practical relevance.

The physicochemical properties of Benzenemethanol, 2-iodo-5-methoxy- are critical for laboratory applications. It typically appears as a pale-yellow crystalline solid with a melting point range of 85–90°C. Its solubility profile—moderate in polar solvents like ethanol and acetone but poor in water—makes it ideal for catalytic transformations. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, a topic often queried in academic databases. Notably, its stability under inert atmospheres aligns with industry preferences for air-sensitive reagents.

From a commercial perspective, CAS 139557-96-3 is cataloged by major chemical suppliers as a high-purity building block. Its applications extend to material science, where it serves as a precursor for liquid crystals and OLED materials. Environmental considerations have also spurred interest in its biodegradability, with studies exploring microbial degradation pathways. Searches like "2-iodo-5-methoxybenzyl alcohol safety data" reflect user concerns about handling protocols, though it is classified as non-hazardous under standard conditions.

Innovations in catalysis have further elevated the prominence of Benzenemethanol, 2-iodo-5-methoxy-. For instance, its use in palladium-catalyzed reactions to form biaryl structures is a hot topic in patent literature. The compound’s electron-rich benzene ring facilitates regioselective substitutions, a feature highlighted in recent ACS publications. Additionally, its role in synthesizing chiral ligands for asymmetric catalysis answers frequent queries about "iodoarene applications in enantioselective synthesis."

Future research directions for 139557-96-3 may focus on scaling production via continuous flow chemistry, a trend aligned with Industry 4.0. As sustainability gains traction, alternatives to traditional halogenation methods for its synthesis are being explored. This aligns with search trends like "eco-friendly synthesis of iodobenzyl alcohols." With its multifaceted utility and evolving methodologies, Benzenemethanol, 2-iodo-5-methoxy- remains a cornerstone in advanced chemical research.